Cas no 1805582-17-5 (4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride)

• Product Name: 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride
• CAS No: 1805582-17-5
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5038581
• Update Time: 2025-06-10

4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride

• Inchi： 1S/C9H7BrClNO2S/c1-2-6-3-8(15(11,13)14)4-7(5-12)9(6)10/h3-4H,2H2,1H3
• InChI Key： KOHPIRNIHXNWOD-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=C1CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride

4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 1805582-17-5, known as 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position, a cyano group at the 3-position, and an ethyl group at the 5-position on a benzenesulfonyl chloride backbone. The combination of these functional groups makes it a versatile building block for various chemical reactions and molecular designs.

Recent studies have highlighted the importance of benzenesulfonyl chloride derivatives in the development of advanced materials, particularly in the synthesis of high-performance polymers and catalytic systems. The presence of the sulfonyl chloride group in 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride renders it highly reactive, making it an ideal candidate for nucleophilic substitution reactions. This reactivity is further modulated by the electron-withdrawing effects of the bromine and cyano groups, which enhance the electrophilic character of the sulfonyl chloride moiety.

The synthesis of 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sulfonation of a substituted benzene ring followed by chlorination to introduce the sulfonyl chloride group. The introduction of bromine and cyano groups is achieved through directed electrophilic substitution reactions, leveraging the directing effects of existing substituents on the aromatic ring.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery and development. The bromine and cyano groups provide opportunities for further functionalization, enabling researchers to explore a wide range of bioactive molecules with potential therapeutic applications. For instance, recent research has demonstrated that derivatives of 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride can serve as inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

In addition to its role in pharmaceuticals, 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride has also found applications in materials science, particularly in the development of advanced coatings and adhesives. The ethyl group contributes to the compound's hydrophobicity, which is advantageous in creating water-resistant materials. Furthermore, the sulfonyl chloride group can be used to form cross-linked networks, enhancing the mechanical properties of resulting polymers.

From an environmental perspective, there is growing interest in understanding the fate and behavior of compounds like 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride in various ecosystems. Recent studies have focused on their biodegradation pathways and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that industrial applications align with sustainability goals and minimize ecological impacts.

In conclusion, 4-Bromo-3-cyano-5-ethylbenzenesulfonyl chloride (CAS No. 1805582-17-5) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity make it a valuable tool across diverse fields, from drug discovery to materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even greater role in advancing technological and medical innovations.